![molecular formula C20H19N3O2 B7460532 N-(9-ethylcarbazol-3-yl)-3,5-dimethyl-1,2-oxazole-4-carboxamide](/img/structure/B7460532.png)
N-(9-ethylcarbazol-3-yl)-3,5-dimethyl-1,2-oxazole-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(9-ethylcarbazol-3-yl)-3,5-dimethyl-1,2-oxazole-4-carboxamide, also known as ECO, is a small molecule compound that has gained significant attention in scientific research due to its potential therapeutic applications. ECO is a derivative of carbazole, which is a naturally occurring compound found in various plants and animals.
Scientific Research Applications
N-(9-ethylcarbazol-3-yl)-3,5-dimethyl-1,2-oxazole-4-carboxamide has been extensively studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurological disorders. Several research studies have demonstrated the anti-cancer activity of this compound in different cancer cell lines, including breast, lung, and colon cancer cells. This compound has also been shown to have anti-inflammatory properties, which make it a potential candidate for the treatment of inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. Additionally, this compound has been studied for its neuroprotective effects, which suggest its potential use in the treatment of neurodegenerative disorders, such as Alzheimer's and Parkinson's diseases.
Mechanism of Action
The mechanism of action of N-(9-ethylcarbazol-3-yl)-3,5-dimethyl-1,2-oxazole-4-carboxamide is not fully understood, but several studies have suggested that it works by inhibiting various signaling pathways involved in cancer cell growth and inflammation. This compound has been shown to inhibit the activity of certain enzymes, such as cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE-4), which are involved in the production of inflammatory mediators. Additionally, this compound has been shown to induce apoptosis, or programmed cell death, in cancer cells, which suggests its potential use as an anti-cancer agent.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects, including antioxidant activity, anti-inflammatory effects, and anti-cancer activity. This compound has been shown to scavenge free radicals, which are known to cause oxidative damage to cells and tissues. Additionally, this compound has been shown to reduce the production of inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are involved in the pathogenesis of various inflammatory diseases. This compound has also been shown to inhibit cancer cell growth and induce apoptosis in cancer cells.
Advantages and Limitations for Lab Experiments
One of the advantages of using N-(9-ethylcarbazol-3-yl)-3,5-dimethyl-1,2-oxazole-4-carboxamide in lab experiments is its relatively low toxicity, which makes it a safer alternative to other compounds that have been studied for similar applications. Additionally, this compound has been shown to have a high selectivity for cancer cells, which suggests that it may have fewer off-target effects compared to other compounds. However, one of the limitations of using this compound in lab experiments is its low solubility in water, which makes it difficult to administer in vivo.
Future Directions
There are several future directions for N-(9-ethylcarbazol-3-yl)-3,5-dimethyl-1,2-oxazole-4-carboxamide research, including the optimization of its synthesis method to improve yield and purity, the evaluation of its potential use in combination with other compounds for enhanced therapeutic effects, and the development of novel drug delivery systems to improve its bioavailability. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential use in the treatment of various diseases.
Synthesis Methods
The synthesis of N-(9-ethylcarbazol-3-yl)-3,5-dimethyl-1,2-oxazole-4-carboxamide involves a multi-step process that includes the reaction of carbazole with various reagents to produce the final product. The synthesis method for this compound has been described in several research articles, and it involves the use of different catalysts and solvents to optimize the yield and purity of the compound.
properties
IUPAC Name |
N-(9-ethylcarbazol-3-yl)-3,5-dimethyl-1,2-oxazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19N3O2/c1-4-23-17-8-6-5-7-15(17)16-11-14(9-10-18(16)23)21-20(24)19-12(2)22-25-13(19)3/h5-11H,4H2,1-3H3,(H,21,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KTTJABTVVRXDQA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C2=C(C=C(C=C2)NC(=O)C3=C(ON=C3C)C)C4=CC=CC=C41 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
333.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.